Cas no 215190-24-2 (Fmoc-L-Styrylalanine)

• Product Name: Fmoc-L-Styrylalanine
• CAS No: 215190-24-2
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• MDL: MFCD01311748
• CID: 253391
• PubChem ID: 7006540
• Update Time: 2025-10-21

Fmoc-L-Styrylalanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-phenylpent-4-enoic acid
• 4-Pentenoic acid,2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-phenyl-, (2S)-
• FMOC-L-STYRYLALANINE
• Fl374-1
• FMOC-3-STYRYL-L-ALANINE
• Fmoc-L-Styryl-Ala-OH
• RARECHEM BK PT 0179
• (S,E)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-phenylpent-4-enoic acid
• (E)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-phenylpent-4-enoic acid
• A815445
• Fmoc-beta-styryl-Ala-OH, >=98.0% (HPLC)
• Fmoc-Ala(Styr)-OH
• 4-Pentenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-phenyl-, [S-(E)]- (9CI)
• (s)-2-(fmoc-amino)-5-phenyl-4-pentenoic acid
• 159610-82-9
• AKOS016843708
• Fmoc-beta-styryl-Ala-OH
• (E,2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-phenylpent-4-enoic acid
• SCHEMBL120671
• MFCD01311748
• J-501830
• AC-9973
• PS-12154
• 4-Pentenoicacid,2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-phenyl-,[s-(E)]-(9ci)
• W18815
• (2S,4E)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-phenylpent-4-enoic acid
• Fmoc-L-Styrylalanine (Fmoc-L-Ala(Styryl)-OH )
• (E, 2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-phenylpent-4-enoic acid
• 215190-24-2
• CS-0149834
• (S,E)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-phenylpent-4-enoicacid
• Fmoc-L-Styrylalanine

• MDL： MFCD01311748
• Inchi： 1S/C26H23NO4/c28-25(29)24(16-8-11-18-9-2-1-3-10-18)27-26(30)31-17-23-21-14-6-4-12-19(21)20-13-5-7-15-22(20)23/h1-15,23-24H,16-17H2,(H,27,30)(H,28,29)/b11-8+/t24-/m0/s1
• InChI Key： ZFMHHKMOLFNMMV-DDVUFSRBSA-N
• SMILES： O(C(N[C@H](C(=O)O)C/C=C/C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 413.16300
• Monoisotopic Mass: 413.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Density: 1.26g/cm3
• Melting Point: 141.7 °C
• Boiling Point: 683.3ºC at 760mmHg
• Flash Point: 367ºC
• Refractive Index: 1.647
• PSA: 66.84000
• LogP: 5.38150

Fmoc-L-Styrylalanine Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：2-8°C

Additional information on Fmoc-L-Styrylalanine

Fmoc-L-Styrylalanine: A Comprehensive Overview

Fmoc-L-Styrylalanine, also known by its CAS number 215190-24-2, is a unique amino acid derivative that has garnered significant attention in the fields of organic chemistry and biotechnology. This compound is a modified version of L-alanine, one of the 20 standard amino acids, with a styryl group attached to the side chain. The Fmoc (9-fluorenylmethyloxycarbonyl) protecting group is commonly used in peptide synthesis to prevent unwanted side reactions during the synthesis process. The combination of these features makes Fmoc-L-Styrylalanine a valuable tool in various research and industrial applications.

The structure of Fmoc-L-Styrylalanine is characterized by its chiral center at the alpha carbon, which is a defining feature of all amino acids. The styryl group, consisting of a vinylbenzene moiety, introduces unique electronic and steric properties to the molecule. This makes it particularly useful in studies involving molecular recognition, drug design, and the synthesis of bioactive compounds. Recent research has highlighted the potential of Fmoc-L-Styrylalanine in enhancing the stability and specificity of peptide-based drugs.

One of the most notable applications of Fmoc-L-Styrylalanine is in peptide synthesis. The Fmoc group serves as an excellent protecting group due to its stability under basic conditions and ease of removal using acidic reagents. This property has made it a cornerstone in solid-phase peptide synthesis (SPPS), where precise control over peptide sequences is crucial. The styryl group further enhances the functionality of this compound by introducing conjugation and potential for photochemical reactions.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing Fmoc-L-Styrylalanine. These methods often involve multi-step reactions with high stereoselectivity, ensuring the production of enantiomerically pure compounds. For instance, researchers have developed efficient routes using organocatalytic asymmetric synthesis, which minimizes waste and improves yield. Such developments underscore the importance of Fmoc-L-Styrylalanine as a versatile building block in organic synthesis.

In addition to its role in peptide synthesis, Fmoc-L-Styrylalanine has found applications in materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been exploited in the development of biosensors and drug delivery systems. Recent studies have demonstrated that SAMs formed with Fmoc-L-Styrylalanine exhibit superior stability and biocompatibility, making them ideal for biomedical applications.

The integration of Fmoc-L-Styrylalanine into drug design strategies has also been a focal point of recent research. Its unique structure allows for the creation of peptidomimetics with enhanced pharmacokinetic properties. For example, researchers have successfully incorporated Fmoc-L-Styrylalanine into small molecule inhibitors targeting specific protein-protein interactions. These inhibitors show promise in treating various diseases, including cancer and neurodegenerative disorders.

Furthermore, Fmoc-L-Styrylalanine has been utilized in click chemistry approaches, where it serves as a modular component for constructing complex molecules with high precision. The combination of its reactivity and structural diversity makes it an invaluable tool in combinatorial chemistry libraries.

In conclusion, Fmoc-L-Styrylalanine (CAS No: 215190-24-2) stands out as a multifaceted compound with applications spanning organic synthesis, peptide chemistry, materials science, and drug discovery. Its unique structural features and functional groups make it an indispensable component in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.